Cas no 87810-56-8 (fostriecin)

• Product Name: fostriecin
• CAS No: 87810-56-8
• MF: C₁₉H₂₇O₉P
• MW: 430.4
• CID: 721982
• Update Time: 2025-10-18

fostriecin Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5,6-dihydro-6-[(1E,3R,4R,6R,7Z,9Z,11E)-3,6,13-trihydroxy-3-methyl-4-(phosphonooxy)-1,7,9,11-tridecatetraen-1-yl]-,(6R)-
• Fostriecin
• FOSTRIECIN, STREPTOMYCES PULVERACEOUS SUBSP. FOSTREUS
• (+)-Fostriecin
• NSC 339638
• CI 920
• Pyranone phosphate
• CL 1565A
• Antibiotic CI 920
• Antibiotic CL 1565A
• Phosphotrienin
• fostriecin

• Inchi： InChI=1S/C19H27O9P/c1-19(23,12-11-16-9-7-10-18(22)27-16)17(28-29(24,25)26)14-15(21)8-5-3-2-4-6-13-20/h2-8,10-12,15-17,20-21,23H,9,13-14H2,1H3,(H2,24,25,26)
• InChI Key： ZMQRJWIYMXZORG-UHFFFAOYSA-N
• SMILES： CC(O)(\C=C/C1CC=CC(=O)O1)C(CC(O)\C=C/C=C/C=C/CO)OP(O)(O)=O |c:7|

Computed Properties

• Exact Mass: 453.129
• Monoisotopic Mass: 453.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 719
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154A^2
• XLogP3: -0.619

Experimental Properties

• Density: 1.413
• Melting Point: 77 deg C
• Boiling Point: 737.9°C at 760 mmHg
• Flash Point: 400.1°C
• Refractive Index: 1.623
• PSA: 163.56000
• LogP: 1.05510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on fostriecin

Fostriecin (CAS No. 87810-56-8): A Comprehensive Overview of Its Mechanism, Applications, and Research Trends

Fostriecin (CAS No. 87810-56-8) is a naturally occurring protein phosphatase inhibitor with significant pharmacological potential. Originally isolated from Streptomyces pulveraceus, this compound has garnered attention for its unique ability to selectively inhibit protein phosphatase 2A (PP2A) and protein phosphatase 4 (PP4), making it a valuable tool in biochemical research and drug discovery. Its molecular formula, C₁₉H₂₇O₈P, reflects a complex structure that contributes to its bioactivity.

In recent years, fostriecin has been widely studied for its role in cell cycle regulation and cancer research. Researchers have explored its potential as an anti-cancer agent due to its ability to induce apoptosis in tumor cells by disrupting key signaling pathways. The compound's specificity for PP2A and PP4 has also made it a subject of interest in neurodegenerative disease studies, where these phosphatases play critical roles in tau protein phosphorylation.

One of the most searched questions about fostriecin relates to its mechanism of action. Unlike other phosphatase inhibitors, fostriecin sodium salt (a common research form) exhibits remarkable selectivity, binding to the active site of PP2A with high affinity. This property has led to its frequent use in signal transduction studies, particularly in investigations of MAP kinase pathways and DNA damage response mechanisms. Recent publications highlight its utility in understanding chemotherapy resistance, a hot topic in oncology research.

The synthesis of fostriecin has been another area of intense investigation. While the natural product can be isolated from bacterial cultures, synthetic routes have been developed to produce fostriecin analogs with improved stability or modified activity profiles. These efforts align with current trends in medicinal chemistry that emphasize structure-activity relationship studies for lead optimization.

From a technical perspective, fostriecin solubility and stability are frequently discussed topics among researchers. The compound is typically soluble in DMSO or ethanol for experimental use, with recommended storage at -20°C to maintain potency. These practical considerations are crucial for reproducibility in studies examining fostriecin biological activity.

Emerging research directions include exploring fostriecin combination therapies with other targeted agents, particularly in the context of precision medicine. Some studies suggest synergistic effects when combined with kinase inhibitors, opening new possibilities for treating resistant cancers. Additionally, the development of fostriecin derivatives with enhanced pharmacokinetic properties represents an active area of pharmaceutical research.

In the context of molecular biology tools, fostriecin serves as more than just a research compound—it has become essential for validating the roles of specific phosphatases in cellular processes. Its use in phosphoproteomics studies helps researchers map phosphorylation networks with greater precision, contributing to our understanding of post-translational modifications.

The commercial availability of fostriecin from various biochemical suppliers has facilitated its widespread adoption in laboratories. Quality specifications typically include ≥95% purity by HPLC, with proper documentation of CAS 87810-56-8 to ensure material authenticity. Researchers often search for fostriecin supplier comparisons or pricing information, reflecting practical concerns in experimental design.

Looking forward, the scientific community continues to uncover new dimensions of fostriecin pharmacology. Recent investigations into its effects on immune cell function and metabolic pathways suggest broader applications beyond its established roles. As phosphatase-targeted therapies gain traction in drug development, fostriecin remains at the forefront as both a prototype compound and a valuable research reagent.

For researchers working with fostriecin, proper handling remains paramount despite its non-classified status. Standard laboratory precautions apply when preparing stock solutions or working with the compound in cellular assays. The growing body of literature on fostriecin experimental protocols provides valuable guidance for new investigators entering this field.

In summary, fostriecin (CAS No. 87810-56-8) represents a multifaceted tool in modern biomedical research. From its fundamental role in phosphatase biology to its potential therapeutic applications, this compound continues to generate significant scientific interest. As technology advances, particularly in areas like cryo-EM for structure determination and high-content screening, our understanding of fostriecin's full potential will undoubtedly expand further.